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Compound of Interest

Compound Name: 2-[(Diphenylmethyl)thio]acetamide

Cat. No.: B130414 Get Quote

Application Notes and Protocols: 2-
[(Diphenylmethyl)thio]acetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-
[(Diphenylmethyl)thio]acetamide (CAS No. 68524-30-1). The information is compiled to

ensure the safety of laboratory personnel and to maintain the integrity of the compound for

research and development purposes.

Chemical and Physical Properties
2-[(Diphenylmethyl)thio]acetamide is a white to off-white solid.[1][2] It is known to be an

analogue and precursor to Modafinil, a central nervous system stimulant.[2] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-[(Diphenylmethyl)thio]acetamide
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Property Value Source

Molecular Formula C₁₅H₁₅NOS [1][2][3][4]

Molecular Weight 257.35 g/mol [1][2][3][4]

Appearance White to off-white solid [1][2]

Melting Point 109-110 °C [2][4][5]

Boiling Point 427.7 ± 33.0 °C (Predicted) [2][4][5]

Density 1.183 - 1.2 g/cm³ [2][3][4][5]

Flash Point 212.47 - 212.5 °C [3][4][5]

Solubility

Slightly soluble in Chloroform

and Methanol.[2] Sparingly

soluble in water.[1]

[1][2]

Storage Temperature 2-8°C [2]

Safety and Handling Precautions
Proper handling of 2-[(Diphenylmethyl)thio]acetamide is crucial to prevent exposure and

ensure a safe laboratory environment. Personal Protective Equipment (PPE) should be worn at

all times when handling this compound.

2.1 Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 2.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Hand Protection

Chemical impermeable gloves.

Gloves must be inspected prior

to use. Wash and dry hands

after handling.

[3]

Skin and Body Protection
Wear fire/flame resistant and

impervious clothing.
[3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[3]

2.2 General Handling Procedures

Handle in a well-ventilated place.[3][5]

Avoid contact with skin and eyes.[3][5]

Avoid the formation of dust and aerosols.[3][5]

Use non-sparking tools.[3][5]

Prevent fire caused by electrostatic discharge steam.[3][5]

Storage Guidelines
Proper storage is essential to maintain the stability and purity of 2-
[(Diphenylmethyl)thio]acetamide.

Store in a tightly closed container.[3][5]

Keep in a dry, cool, and well-ventilated place.[1][3][5]
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Recommended storage temperature is 2-8°C.[2]

Store apart from foodstuff containers or incompatible materials.[3][4][5]

Keep away from light.[6]

Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Procedure Source

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[3]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

4.1 Fire-Fighting Measures
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Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Advice for firefighters: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

4.2 Accidental Release Measures

Personal precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.[3]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains. Discharge into the environment must be avoided.[3]

Methods for cleaning up: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-
[(Diphenylmethyl)thio]acetamide are not extensively available in the public domain.

However, a patented process suggests its preparation involves the reaction of 2-

[(diphenylmethyl)thio]acetic acid with alcohols in the presence of a catalytic amount of an

inorganic substance.[7] For research purposes, the following general workflow should be

followed in a laboratory setting.
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General Laboratory Workflow for Handling 2-[(Diphenylmethyl)thio]acetamide

Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (e.g., fume hood)

Weigh the required amount of compound

Proceed to handling

Perform experimental procedure

Decontaminate work surfaces and equipment Store remaining compound in a designated, cool, dry place

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-[(Diphenylmethyl)thio]acetamide.
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Disposal Considerations
The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, feed, or

seed by storage or disposal.[3] Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning.[3]

Toxicological and Ecological Information
Detailed toxicological and ecological data are not readily available. The substance is classified

with hazard statements H302 (Harmful if swallowed) and H410 (Very toxic to aquatic life with

long-lasting effects).[2] Therefore, it is crucial to avoid release into the environment.

Signaling Pathways
There is currently no publicly available information detailing specific signaling pathways in

which 2-[(Diphenylmethyl)thio]acetamide is involved. Its primary known role is as a precursor

in the synthesis of Modafinil.[2]

The following diagram illustrates the logical relationship of this compound as a precursor.

Precursor Relationship of 2-[(Diphenylmethyl)thio]acetamide

2-[(Diphenylmethyl)thio]acetamide

Modafinil

is a precursor to

Click to download full resolution via product page

Caption: Precursor relationship of 2-[(Diphenylmethyl)thio]acetamide to Modafinil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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